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Compound of Interest

Compound Name: Demethylregelin

Cat. No.: B15610157

Essential Safety and Logistical Information for the Responsible Disposal of Demethylregelin

This document provides a comprehensive, step-by-step guide for the proper disposal of
Demethylregelin, a chemical compound utilized in scientific research. In the absence of
specific disposal directives for Demethylregelin, and to ensure the highest safety standards, it
is imperative to manage all waste containing this compound as hazardous. These procedures
are designed for researchers, scientists, and drug development professionals to facilitate safe
and compliant disposal practices.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to don appropriate Personal Protective
Equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles. All
handling of Demethylregelin powder should be conducted in a chemical fume hood to prevent
inhalation.[1]

Summary of Demethylregelin Chemical Data

For reference and proper labeling, key properties of Demethylregelin are summarized below.
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Property Data
Molecular Formula C30H4604[2]
Molecular Weight 470.7 g/mol [2]

(1R,2R,4S,4aR,6aR,6aS,6bR,8aR,12aR,14bS)-
4-hydroxy-1,4a,6a,6b,9,9,12a-heptamethyl-10-
oxo-1,2,3,4,5,6,6a,7,8,8a,11,12,13,14b-

tetradecahydropicene-2-carboxylic acid[2]

IUPAC Name

Step-by-Step Disposal Protocols

The following protocols outline the procedures for disposing of solid Demethylregelin,
solutions containing Demethylregelin, and contaminated materials. These steps are based on
established guidelines for the disposal of hazardous laboratory waste.

Protocol 1: Disposal of Solid Demethylregelin Waste

o Containment: If possible, keep the solid Demethylregelin in its original container. If the
original container is compromised, transfer the powder to a new, compatible, and clearly
labeled sealable container designed for solid hazardous waste.

o Labeling: Affix a "Hazardous Waste" label to the container. The label must clearly identify the
contents as "Demethylregelin.”

o Storage: Ensure the container is tightly sealed when not in use. Store it in a designated
hazardous waste accumulation area.[3] This area should be secure and separate from
general lab traffic.

e Pickup: Once the container is full, or in accordance with your institution's waste pickup
schedule, arrange for its collection by your Environmental Health and Safety (EHS) office.

Protocol 2: Disposal of Liquid Waste Containing
Demethylregelin

e Segregation and Containment: Do not pour any liquid containing Demethylregelin down the
drain.[4] Collect all liquid waste in a dedicated, leak-proof container with a secure screw-on
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cap. It is advisable to use a container made of a material compatible with the solvent used.

o Labeling: Clearly label the container with a "Hazardous Waste" sticker. List all chemical
constituents, including "Demethylregelin” and the solvent(s) used, with their approximate
concentrations.

o Storage: Keep the liquid waste container tightly closed when not in use. Store itin a
designated hazardous waste area, preferably within secondary containment to mitigate
spills.[5]

o Pickup: Adhere to your institution's hazardous waste storage time limits (e.g., 90 days) and
schedule a pickup with your EHS office before the deadline.

Protocol 3: Disposal of Contaminated Labware and PPE

e Solid Waste: Items such as gloves, bench paper, and pipette tips that are contaminated with
Demethylregelin should be considered hazardous waste.

o Collection: Place these items in a designated, lined container or a durable, leak-proof
plastic bag clearly marked as "Hazardous Waste."

o Labeling: The container or bag must be labeled with the name of the chemical
contaminant, "Demethylregelin.”

o Disposal: Once the container is full, seal it and arrange for pickup through your institution's
EHS department.

o Sharps: Needles, scalpels, and other sharps contaminated with Demethylregelin must be
disposed of in a designated sharps container.[6] The container should be puncture-resistant
and leak-proof. Once the sharps container is full, it should be disposed of as biohazardous or
chemical waste, following your institution's specific guidelines.

o Glassware: Contaminated glassware should be decontaminated before being discarded or
reused.

o Decontamination: Rinse the glassware with a suitable solvent (e.g., acetone or ethanol)
that can dissolve Demethylregelin. This rinsing should be performed in a chemical fume
hood.
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o Rinsate Collection: The solvent rinsate is considered hazardous waste and must be
collected in a properly labeled liquid hazardous waste container.[7]

o Disposal of Cleaned Glassware: After thorough decontamination, the glassware can be
washed and reused or disposed of as non-hazardous waste.

Protocol 4: Disposal of Empty Demethylregelin
Containers

o Decontamination: To render an empty container non-hazardous, it must be triple-rinsed.[5]
o Use a small amount of an appropriate solvent for the initial rinse.
o Collect this first rinsate as hazardous waste.

o Repeat the rinsing procedure two more times. The subsequent rinsates may also need to
be collected as hazardous waste depending on institutional policy.[5]

» Final Disposal: Once the container is triple-rinsed and dry (with the cap off, in a fume hood),
deface or remove the original label. The clean, empty container can then typically be
disposed of in the regular laboratory trash or recycling, in accordance with your institution's
policies.[8]

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of
Demethylregelin and associated materials.
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Caption: Decision workflow for the proper disposal of Demethylregelin waste.

By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of Demethylregelin, minimizing risks to themselves and
the community. Always consult your institution's specific Environmental Health and Safety
guidelines for hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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